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Compound of Interest

Compound Name: N-Ethylpropylamine

Cat. No.: B033212

This guide provides a detailed overview of the fundamental physicochemical properties of N-
Ethylpropylamine, tailored for researchers, scientists, and professionals in the field of drug
development.

Physicochemical Data

The core molecular properties of N-Ethylpropylamine are summarized in the table below,
offering a clear and concise reference for laboratory and research applications.

Property Value Citations
Molecular Formula CsHi3N [L][2]1[3][4][5]
Molecular Weight 87.16 g/mol [1112][31[4]
IUPAC Name N-ethylpropan-1-amine [3]

CAS Number 20193-20-8 [1][2][3]
Density 0.748 g/mL [2]

Molecular Structure

The two-dimensional chemical structure of N-Ethylpropylamine is depicted below. This
visualization illustrates the arrangement of atoms and the bonding within the molecule, which
consists of a propyl group and an ethyl group attached to a central nitrogen atom.
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Chemical structure of N-Ethylpropylamine.

Disclaimer: This document is intended for informational and research purposes only and does
not constitute therapeutic or diagnostic advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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